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Compound of Interest

Compound Name: N-Nitroso fluoxetine

Cat. No.: B6179763

For researchers, scientists, and drug development professionals, ensuring safety during the
handling of potent compounds like N-Nitroso fluoxetine is paramount. This document
provides essential, immediate safety and logistical information, including a detailed operational
plan and disposal guidelines to foster a secure laboratory environment.

N-Nitroso fluoxetine, a derivative of fluoxetine, is a compound that requires careful handling
due to its potential health risks.[1] The Safety Data Sheet (SDS) for N-Nitroso fluoxetine
indicates that it is suspected of causing cancer, may damage fertility or the unborn child, and
may cause harm to breast-fed children.[2] It is also harmful if swallowed, causes skin and
serious eye irritation, and may cause respiratory irritation.[2] Prolonged or repeated exposure

can cause damage to organs.[2]

Hazard Summary

A clear understanding of the hazards associated with N-Nitroso fluoxetine is the first step
toward safe handling. The following table summarizes the key hazard information.
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Hazard Classification

Hazard Statement

Carcinogenicity

H351: Suspected of causing cancer[2]

Reproductive Toxicity

H361-H362: Suspected of damaging fertility or
the unborn child. May cause harm to breast-fed
children[2]

Acute Toxicity (Oral)

H302: Harmful if swallowed[2]

Skin Irritation

H315: Causes skin irritation[2]

Serious Eye Damage

H318: Causes serious eye damage[2]

Specific Target Organ Toxicity (Single Exposure)

H335: May cause respiratory irritation[2]

Specific Target Organ Toxicity (Repeated

Exposure)

H372: Causes damage to organs through

prolonged or repeated exposure[2]

Aquatic Hazard (Acute)

H400: Very toxic to aquatic life[2]

Aquatic Hazard (Chronic)

H410: Very toxic to aquatic life with long lasting
effects[2]

Operational Plan for Handling N-Nitroso Fluoxetine

A systematic approach is crucial when working with N-Nitroso fluoxetine. The following step-

by-step operational plan outlines the procedures from preparation to disposal.

Pre-Handling Preparation

» Risk Assessment: Before any work begins, conduct a thorough risk assessment specific to

the planned experiment, considering the quantities of N-Nitroso fluoxetine to be used and

the procedures involved.

» Designated Area: All work with N-Nitroso fluoxetine must be conducted in a designated

area, such as a certified chemical fume hood, to minimize exposure.[3]

o Gather Materials: Ensure all necessary personal protective equipment (PPE) and spill

containment materials are readily available before handling the compound.
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Personal Protective Equipment (PPE)

Due to the hazardous nature of N-Nitroso fluoxetine and other N-nitroso compounds, a
comprehensive PPE strategy is mandatory.[4]

o Hand Protection: Wear chemical-resistant gloves. Given that some gloves may contain
nitrosamines, it is crucial to select appropriate gloves and inspect them before use.[5][6]
Double gloving is recommended.

o Eye and Face Protection: Use tightly fitting safety goggles with side-shields or a full-face
shield to protect against splashes.[5]

o Respiratory Protection: A NIOSH-approved respirator is necessary, especially when handling
the solid form or if there is a risk of aerosol generation.[7]

o Body Protection: Alab coat is required. For procedures with a higher risk of contamination,
chemical-resistant coveralls should be worn.[5][7]

Handling Procedures

¢ Weighing and Aliquoting: Handle the solid compound in a fume hood. Use tools and
equipment dedicated to work with potent compounds to prevent cross-contamination.[3]

e Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing. Ensure adequate ventilation.[3]

o General Handling: Avoid all direct contact with the compound. Wash hands thoroughly after
handling, even if gloves were worn.[3] Contaminated clothing should be removed
immediately and washed before reuse.[3]

Spill and Emergency Procedures

e Minor Spills: In case of a small spill, wear appropriate PPE, contain the spill with an
absorbent material, and clean the area with a suitable decontaminating solution.

» Major Spills: For larger spills, evacuate the area and follow the institution's emergency
procedures.
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e EXxposure:

o

Skin Contact: Immediately wash the affected area with soap and plenty of water.[5]

[¢]

Eye Contact: Rinse with pure water for at least 15 minutes and seek medical attention.[5]

[¢]

Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.[5]

[e]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[5]

Disposal Plan

Proper disposal of N-Nitroso fluoxetine and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

+ Waste Collection: All waste materials, including unused compound, contaminated PPE, and
cleaning materials, must be collected in a designated, properly labeled hazardous waste
container.

» Disposal Method: N-Nitroso fluoxetine waste must not be disposed of with household
garbage or poured down the drain.[2] It should be disposed of through a licensed hazardous
material disposal company.[5] Product may be burned in an incinerator equipped with an
afterburner and scrubber.[5]

o Decontamination: All glassware and equipment that have come into contact with N-Nitroso
fluoxetine must be decontaminated before reuse or disposal.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of N-Nitroso
fluoxetine.
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5. Decontaminate Equipment
& Work Area
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End: Experiment Complete
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Caption: Logical workflow for the safe handling of N-Nitroso fluoxetine.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b6179763?utm_src=pdf-body-img
https://www.benchchem.com/product/b6179763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6179763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b6179763?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/34879/n-nitroso-fluoxetine
https://cdn.caymanchem.com/cdn/msds/34879m.pdf
https://aquigenbio.com/product/n-nitroso-fluoxetine/
https://www.osha.gov/publications/hib19900315
https://www.osha.gov/publications/hib19900315
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=25076
https://pubmed.ncbi.nlm.nih.gov/4050685/
https://pubmed.ncbi.nlm.nih.gov/4050685/
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.benchchem.com/product/b6179763#personal-protective-equipment-for-handling-n-nitroso-fluoxetine
https://www.benchchem.com/product/b6179763#personal-protective-equipment-for-handling-n-nitroso-fluoxetine
https://www.benchchem.com/product/b6179763#personal-protective-equipment-for-handling-n-nitroso-fluoxetine
https://www.benchchem.com/product/b6179763#personal-protective-equipment-for-handling-n-nitroso-fluoxetine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6179763?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6179763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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